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Compound of Interest

Compound Name: Phenethyl nonanoate

Cat. No.: B1617185

The safe and responsible disposal of chemical waste is a critical component of laboratory
safety and environmental stewardship. This guide provides essential information and step-by-
step procedures for the proper disposal of phenethyl nonanoate, ensuring compliance with
safety regulations and minimizing environmental impact.

Phenethyl nonanoate, a colorless liquid used as a flavor and fragrance agent, requires careful
handling during its disposal. While it has a relatively high flash point, indicating low flammability,
its potential environmental effects necessitate specific disposal protocols.

Immediate Safety and Handling

Before beginning any disposal process, ensure you are wearing appropriate personal
protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab
coat. Work in a well-ventilated area to avoid inhalation of any vapors. In case of a spill, absorb
the material with an inert absorbent, such as sand or vermiculite, and place it in a sealed
container for disposal.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for phenethyl
nonanoate.
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Property Value

Flash Point 114.44 °C (238.00 °F)[1]

Boiling Point 352.00 to 353.00 °C @ 760.00 mm Hg
Water Solubility 0.1487 mg/L @ 25 °C (estimated)[1]

Vapor Pressure 0.000037 mmHg @ 25.00 °C (estimated)[1]

Step-by-Step Disposal Procedure

The primary concern for the disposal of phenethyl nonanoate and similar compounds is their
potential toxicity to aquatic life. Therefore, it is crucial to avoid releasing it into the environment.

e Containerization:

o Place the phenethyl nonanoate waste into a clearly labeled, sealed, and chemically

compatible container.

o Do not mix with other waste streams unless explicitly permitted by your institution's
hazardous waste management plan.

e Waste Characterization:
o Label the container with the full chemical name: "Phenethyl Nonanoate".

o Indicate any known hazards. While some sources indicate no major GHS hazards[1], it is
best practice to handle it with care due to the aquatic toxicity of similar compounds.

o Storage:
o Store the sealed waste container in a designated hazardous waste accumulation area.
o This area should be secure, well-ventilated, and away from drains and sources of ignition.

e Arranging for Disposal:
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o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.

o Provide them with the accurate chemical name and quantity of the waste.

o Documentation:

o Maintain a record of the waste, including the amount and date of disposal, in your
laboratory's chemical inventory or waste log.

Important Considerations:

e Do not pour phenethyl nonanoate down the drain. Its low water solubility and potential
aquatic toxicity can harm the environment.[1]

e Do not dispose of phenethyl nonanoate in regular trash.

o Always consult your local, state, and federal regulations for chemical waste disposal, as
requirements may vary.

Disposal Decision Workflow

The following diagram illustrates the logical steps for making decisions regarding the disposal
of phenethyl nhonanoate.
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Phenethyl Nonanoate Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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